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Executive Summary & Chemical Identity

FATRICE is the technical acronym for 2,2,2-trichloroethyl a-fluoroacrylate.[1] It is a specialized
fluorinated monomer used primarily in the synthesis of high-performance fluoropolymers for
optical applications, such as plastic optical fibers (POF) and waveguides.

Unlike its fully fluorinated counterpart FATRIFE (2,2,2-trifluoroethyl a-fluoroacrylate), FATRICE
incorporates chlorine atoms into the ester side chain. This modification allows for precise tuning
of the refractive index (Rl)—chlorine increases the RI, while fluorine decreases it—enabling the
creation of core-cladding structures with graded refractive indices when copolymerized.

Chemical Profile
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Property Specification

Common Name FATRICE

IUPAC Name 2,2,2-trichloroethyl 2-fluoroacrylate

Chemical Formula CsH4CIsFO2

Molecular Weight ~221.44 g/mol

Key Functional Group a-Fluoroacrylate (C=C(F)-COOR)

Primary Utility Refractive index modulation in optical polymers

Monomer Synthesis

The synthesis of FATRICE belongs to the class of a-fluoroacrylate esterifications. Because a-
fluoroacrylates are highly reactive and prone to spontaneous polymerization, their synthesis
requires controlled conditions and the use of polymerization inhibitors.

Synthetic Pathway

The most robust route described in literature (Cracowski, Montembault, Ameduri et al.) involves
the esterification of a-fluoroacryloyl chloride with 2,2,2-trichloroethanol.

Reaction Scheme (DOT Visualization)
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Figure 1: Esterification pathway for FATRICE synthesis.
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Protocol Highlights

e Reagents: a-Fluoroacryloyl chloride (acylating agent), 2,2,2-trichloroethanol (alcohol), and a
non-nucleophilic base (e.g., 2,6-lutidine or pyridine) to scavenge the HCI byproduct.

» Solvent: Dichloromethane (DCM) or anhydrous ether.

o Temperature: The reaction is typically exothermic and must be initiated at 0°C or lower to
prevent polymerization of the fluoroacrylic moiety.

 Purification: The crude monomer is purified via vacuum distillation. Crucial: A radical inhibitor
(e.g., hydroquinone or phenothiazine) must be present during distillation to prevent thermal
polymerization.

Polymerization and Copolymerization

FATRICE is rarely used as a homopolymer due to its brittleness and specific optical
requirements. It is most valuable when copolymerized with FATRIFE (the trifluoro- analog) or
MATRIFE (2,2,2-trifluoroethyl methacrylate) to create materials with tunable thermal and optical
properties.

Free Radical Polymerization Protocol

The following protocol is based on the methodologies established by the University of Le Mans
(Ameduri et al.).

Reagents:

e Monomers: FATRICE (and comonomer FATRIFE/MATRIFE).

« Initiator:tert-butyl 2,2-dimethylperoxypropanoate (TBPPI) or AIBN.

e Solvent: Acetonitrile (AcN) or 1,1,1,3,3-pentafluorobutane (Solkane® 365 mfc).

Step-by-Step Workflow:
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» Degassing: Place the monomer(s) and solvent in a Carius tube. Perform at least three
freeze-pump-thaw cycles to remove oxygen (oxygen inhibits radical polymerization).

e Initiation: Add the initiator (TBPPIi) under a nitrogen atmosphere.

o Polymerization: Seal the tube and immerse in a shaking oil bath at 74°C (for TBPPI) for
approx. 16 hours.

» Precipitation: Pour the reaction mixture into an excess of cold methanol or n-pentane to
precipitate the polymer.

Drying: Dry the polymer under vacuum at 50°C until constant weight.
Copolymerization Kinetics (Reactivity Ratios)
Understanding the reactivity ratios (

) is vital for controlling the polymer chain architecture (random vs. blocky).

o System: Poly(MATRIFE-co-FATRICE)
» Reactivity Ratios (at 74°C):
o [3]14]
o [3]14]
« Interpretation: The methacrylate radical prefers to react with its own monomer (

), while the FATRICE radical prefers to cross-react (

). This suggests a tendency toward a gradient or statistical copolymer rather than a perfectly
alternating one.[5]

Copolymerization Logic Diagram
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Figure 2: Kinetic preference in MATRIFE/FATRICE copolymerization.
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[1][2]
Characterization & Properties
NMR Spectroscopy

Verification of the FATRICE structure and copolymer composition is performed via
F and
H NMR.[3][4][6]

e F NMR: The fluorine atom on the alpha-carbon of the acrylate exhibits a distinct chemical
shift. In copolymers, this signal splits or shifts depending on the neighboring diad sequences
(e.g., FATRICE-FATRICE vs. FATRICE-MATRIFE), allowing for microstructural analysis.
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 H NMR: Used to quantify the ratio of the trichloroethyl group protons (FATRICE) vs.
trifluoroethyl group protons (FATRIFE/MATRIFE).

Thermal Properties

FATRICE homopolymers and copolymers exhibit high thermal stability due to the C-F and C-ClI
bonds.

Polymer Composition Tg (°C) Td (10% wt loss)
Poly(FATRIFE) (100% F) ~113°C ~340°C
Poly(FATRICE) (100% Cl) ~127°C ~300-310°C
Copolymer (50/50) ~120°C ~320°C

Note: The substitution of Fluorine (FATRIFE) with Chlorine (FATRICE) increases the Glass
Transition Temperature (Tg) due to the bulkier chlorine atoms restricting chain mobility.

Optical Properties (The "Why" of FATRICE)

The primary motivation for synthesizing FATRICE is Refractive Index (RI) engineering.
e Fluorine (FATRIFE): Lowers RI (n = 1.35 - 1.38).
e Chlorine (FATRICE): Increases RI (n > 1.45).

o Application: By varying the feed ratio of FATRIFE to FATRICE, researchers can precisely dial
in the refractive index to create the Core (High RI, high FATRICE) and Cladding (Low RI,
high FATRIFE) of optical fibers without changing the base polymer chemistry significantly.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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